Cas no 131773-85-8 ()

• CAS No: 131773-85-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6646770
• PubChem ID: 22161705
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H15NO/c1-7-4-9-5-10(12)3-2-8(9)6-11-7/h5,7-8,11H,2-4,6H2,1H3
• InChI Key： KNXLWLPAPLUQEG-UHFFFAOYSA-N
• SMILES： O=C1C=C2CC(C)NCC2CC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives